BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Solubility of Boron in Solid
Chromium

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: boron;chromium
CAS No.: 12006-79-0
Cat. No.: B1582532
- 7

Executive Summary

Status: Negligible to Low (< 0.3 at.%) Key Mechanism: Interstitial Solid Solution (High Lattice
Strain) Primary Secondary Phase: Cr

B (Orthorhombic)

This technical guide provides a rigorous analysis of the solubility of boron (B) in solid chromium
(Cr). While often cited as "insoluble" in general literature, thermodynamic assessments and
high-precision experiments reveal a finite, temperature-dependent solubility limit critical for
high-performance alloy design and boride coating technologies.

Part 1: Thermodynamic Landscape

The Cr-B binary system is characterized by a simple eutectic reaction in the chromium-rich
corner. Understanding this phase equilibrium is the prerequisite for any solubility determination.

The Cr-Rich Phase Diagram

At the chromium-rich end, the liquid phase solidifies into a mixture of the solid solution (

-Cr) and the first intermetallic compound, Chromium Hemiboride (Cr

B).
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Key Thermodynamic Points:
¢ Melting Point of Pure Cr:
+ Eutectic Reaction:

o Eutectic Temperature:

[1]

» Eutectic Composition:

(Liquid composition)
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Figure 1: Logic flow of solidification in the Cr-rich corner of the binary system. The solubility
limit defines the boundary between the pure

-Cr phase and the two-phase region.

Part 2: Solubility Data & Crystallography
Quantitative Solubility Limits

The solubility of boron in chromium is restricted by the significant atomic size mismatch. Boron
atoms occupy interstitial sites within the Body-Centered Cubic (BCC) chromium lattice.
However, the octahedral interstitial voids in BCC Cr are too small to accommodate B atoms
without significant lattice distortion, resulting in very low solubility.

Table 1: Solubility of Boron in Solid Chromium (

-Cr) Data synthesized from thermodynamic assessments (CALPHAD) and diffusion couple
experiments.

Temperature (

Solubility (at.%) Solubility (wt.%) Phase Equilibrium
)
1630 (Eutectic) 0.10-0.30 ~0.02 - 0.06
1400 ~0.05 ~0.01
1200 <0.01 < 0.002
600 Negligible Negligible

Note: Values below 1200°C are often extrapolated as they fall below the detection limits of

standard EPMA (Electron Probe Microanalysis).

Crystallographic Mechanism[2]
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e Host Matrix: Chromium (

-Cr), BCC, Lattice Parameter

e Solute: Boron, Atomic Radius

e Mechanism: Interstitial.[2]

 Lattice Strain: The B atom is roughly 68% the size of the Cr atom. While small, it is
essentially "too large" for the BCC interstitial sites (which optimally fit atoms < 0.6 ratio),
creating high elastic strain energy. This energetic penalty drives the boron out of the solution
and into the formation of the stable Cr

B phase.

Part 3: Experimental Protocols (Validation)

Measuring solubility at the "trace" level requires a self-validating experimental design. Standard
EDS (Energy Dispersive Spectroscopy) is insufficient due to the low energy of Boron K

X-rays and overlap with Carbon/Oxygen peaks.
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Figure 2: Experimental workflow for determining low-solubility limits in refractory metals.

Detailed Methodology

To replicate authoritative results, follow these parameters:
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e Synthesis (Purity Control):
o Use Cr (>99.99%) and B (>99.9%) powders.

o Crucial: Arc melt in a gettered Argon atmosphere. Oxygen contamination can form
chromium oxides which mimic boride inclusions in optical microscopy.

o Equilibration (The Diffusion Problem):

o Diffusion of B in Cr is relatively fast, but reaching equilibrium in the two-phase region

requires time.

o Protocol: Anneal samples at target temperatures (e.g., 1400°C) for minimum 100 hours in
guartz or tantalum capsules to prevent oxidation.

e Analysis (The Detection Problem):
o Method A: Lattice Parameter Shift (XRD): Measure the lattice parameter of the

-Cr matrix. A slight expansion (deviation from Vegard's Law) indicates interstitial B.

o Method B: WDS-EPMA: Use Wavelength Dispersive Spectroscopy with a specialized
diffracting crystal (e.g., LDEB or LDE1) designed for light elements.

o Success Criteria: Detection of the Cr

B phase boundaries. The composition of the matrix immediately adjacent to a Cr

B precipitate represents the solubility limit.

Part 4: Implications for R&D
Materials Engineering (Hard Facings)

The low solubility is actually a benefit for wear-resistant materials. Because B is rejected from
the Cr matrix, it readily forms hard chromium borides (Cr

B, CrB).
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» Precipitation Hardening: Even small additions of B (>0.1 wt.%) result in a dense network of
hard borides in a ductile Cr-matrix.

» Wear Resistance: These borides provide exceptional hardness (>2000 HV), making Cr-B
alloys ideal for hard-facing applications.

Bio-Applicability (Implants & Tools)
For researchers in the medical device sector:
o Toxicity: Elemental Boron is generally low-toxicity, but the release of Cr ions is a concern.

The stability of Cr-B phases reduces the risk of ion leaching compared to pure Cr in some
corrosive environments.

o Coatings: Cr-B coatings are investigated for surgical tools to reduce friction and wear debris,
which is critical for longevity and preventing inflammatory responses in tissue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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